Cas no 675147-94-1 (1H-Pyrazole-4-carboxaldehyde, 2,3-dihydro-3-oxo-1-phenyl-)

• Product Name: 1H-Pyrazole-4-carboxaldehyde, 2,3-dihydro-3-oxo-1-phenyl-
• CAS No: 675147-94-1
• MF: C₁₀H₈N₂O₂
• MW: 188.182722091675
• CID: 1717427
• PubChem ID: 23076397
• Update Time: 2025-04-21

1H-Pyrazole-4-carboxaldehyde, 2,3-dihydro-3-oxo-1-phenyl- Chemical and Physical Properties

Names and Identifiers

• 1H-Pyrazole-4-carboxaldehyde, 2,3-dihydro-3-oxo-1-phenyl-
• 3-Oxo-1-phenyl-2,3-dihydro-1H-pyrazole-4-carbaldehyde
• KXCPVJMZLIDHKZ-UHFFFAOYSA-N
• SCHEMBL4854411
• 675147-94-1
• 3-hydroxy-1-phenyl-1H-pyrazole-4-carbaldehyde

• Inchi： 1S/C10H8N2O2/c13-7-8-6-12(11-10(8)14)9-4-2-1-3-5-9/h1-7H,(H,11,14)
• InChI Key： KXCPVJMZLIDHKZ-UHFFFAOYSA-N
• SMILES： O=C1C(C=O)=CN(C2C=CC=CC=2)N1

Computed Properties

• Exact Mass: 188.05864
• Monoisotopic Mass: 188.058577502g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 280
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 49.4Ų

Experimental Properties

• PSA: 49.41